N-(4-chlorophenyl)-2-((7-methyl-2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[[7-methyl-2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H22ClN3O2S/c1-16-3-6-18(7-4-16)25-30-26-22(14-19-13-17(2)5-12-23(19)33-26)27(31-25)34-15-24(32)29-21-10-8-20(28)9-11-21/h3-13H,14-15H2,1-2H3,(H,29,32)
• InChI Key: MOMYOFBUBBDNQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(CC4=C(O3)C=CC(=C4)C)C(=N2)SCC(=O)NC5=CC=C(C=C5)Cl
• Molecular Formula: C27H22ClN3O2S
• Molecular Weight: 488.0 g/mol

Description

N-(4-chlorophenyl)-2-((7-methyl-2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C27H22ClN3O2S and its molecular weight is 488. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-2-((7-methyl-2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-2-((7-methyl-2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of complex heterocyclic compounds, including chromeno[2,3-d]pyrimidin-4-ones, involves methodologies that are crucial for developing new materials with potential applications in medicinal chemistry and materials science. For example, compounds with a chromeno[2,3-d]pyrimidinone core have been synthesized through reactions involving aryl aldehydes, urea/thiourea, and 4-hydroxycoumarin, showcasing the versatility of heterocyclic syntheses (Abdolmohammadi & Karimpour, 2016). Such methodologies can be pivotal in the synthesis of N-(4-chlorophenyl)-2-((7-methyl-2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide, by adapting the reactions to include specific substituents or functional groups.

Potential Biological and Pharmaceutical Applications

Compounds bearing the chromeno[2,3-d]pyrimidine motif have been investigated for various biological activities. For instance, novel chromeno[2,3-d]pyrimidin-4-ones were evaluated for antimicrobial, anti-inflammatory, and analgesic activities, revealing significant potential in drug development (Rajanarendar et al., 2012). Similarly, thiazolo[3,2-a]pyrimidinones demonstrated noteworthy antinociceptive and anti-inflammatory properties, suggesting the therapeutic relevance of structurally related compounds (Selvam et al., 2012).

Chemical Sensing and Material Science

The synthesis and functional analysis of chromeno[2,3-d]pyrimidine derivatives have also found applications in chemical sensing. A novel chemosensor based on a chromeno[2,3-d]pyrimidine derivative exhibited excellent sensitivity towards Hg2+ ions, highlighting the potential of similar compounds in environmental monitoring and analytical chemistry (Jamasbi et al., 2021).